Cas no 1284248-30-1 (1-(Thian-4-yl)piperazin-2-one)

• Product Name: 1-(Thian-4-yl)piperazin-2-one
• CAS No: 1284248-30-1
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 2117740
• Update Time: 2023-08-04

1-(Thian-4-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-2H-thiopyran-4-yl)-2-Piperazinone
• 2-Piperazinone, 1-(tetrahydro-2H-thiopyran-4-yl)-
• 2-Piperazinone,1-(tetrahydro-2H-thiopyran-4-yl)-
• 1-(Thian-4-yl)piperazin-2-one

• Inchi： 1S/C9H16N2OS/c12-9-7-10-3-4-11(9)8-1-5-13-6-2-8/h8,10H,1-7H2
• InChI Key： GGMXHDXMSZSIOQ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1C(CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Topological Polar Surface Area: 57.6